Cas no 1073-86-5 (Methyl 1-(Hydroxymethyl)cyclobutane-1-carboxylate)

• Product Name: Methyl 1-(Hydroxymethyl)cyclobutane-1-carboxylate
• CAS No: 1073-86-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD27941346
• CID: 3585383
• PubChem ID: 57478432
• Update Time: 2025-06-20

Methyl 1-(Hydroxymethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(hydroxymethyl)-, methyl ester
• METHYL 1-(HYDROXYMETHYL)CYCLOBUTANE-1-CARBOXYLATE
• methyl1-(hydroxymethyl)cyclobutane-1-carboxylate
• 1073-86-5
• Z1532717307
• EN300-120810
• AKOS033866517
• AS-48681
• F52489
• VCGQWVIOCHFYDL-UHFFFAOYSA-N
• MFCD27941346
• Methyl 1-(Hydroxymethyl)cyclobutanecarboxylate
• BAA07386
• 1-(hydroxymethyl)-cyclobutanecarboxylic acid methyl ester
• SCHEMBL3952155
• Methyl 1-(Hydroxymethyl)cyclobutane-1-carboxylate

• MDL： MFCD27941346
• Inchi： 1S/C7H12O3/c1-10-6(9)7(5-8)3-2-4-7/h8H,2-5H2,1H3
• InChI Key： VCGQWVIOCHFYDL-UHFFFAOYSA-N
• SMILES： C1(CO)(C(OC)=O)CCC1

Computed Properties

• Exact Mass: 144.078644241Da
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 201.8±13.0 °C at 760 mmHg
• Flash Point: 78.6±12.6 °C
• Vapor Pressure: 0.1±0.9 mmHg at 25°C

Methyl 1-(Hydroxymethyl)cyclobutane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)